Cas no 1147-64-4 (4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzoic acid)

• Product Name: 4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzoic acid
• CAS No: 1147-64-4
• MF: C₁₁H₆Cl₂N₂O₃
• MW: 285.082940578461
• MDL: MFCD01918613
• CID: 234285
• PubChem ID: 720228
• Update Time: 2025-10-12

4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4,5-DICHLORO-6-OXOPYRIDAZIN-1(6H)-YL)BENZOIC ACID
• 4-(4,5-dichloro-6-oxopyridazin-1-yl)benzoic acid
• Benzoicacid, 4-(4,5-dichloro-6-oxo-1(6H)-pyridazinyl)-
• 4-(4,5-dichloro-6-oxopyridazin-1(6H)-yl)benzoate
• 4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzoic acid
• SMSF0014990
• Benzoic acid, 4-(4,5-dichloro-6-oxo-1(6H)-pyridazinyl)-
• AKOS000273208
• EN300-14376
• 1147-64-4
• 4-(4,5-Dichloro-6-oxo-6H-pyridazin-1-yl)-ben zoic acid
• CS-0234579
• CBMicro_001818
• CHEMBL1888280
• 4-(4,5-DICHLORO-6-OXOPYRIDAZIN-1(6H)-YL)BENZOICACID
• SMR000517022
• ChemDiv2_003127
• F0910-2308
• BIM-0001686.P001
• MLS001206316
• DTXSID80352155
• HMS3438P21
• MFCD01918613
• Oprea1_039133
• CB03285
• Z99601144
• 4-(4,5-dichloro-6-oxopyridazin-1(6h)-yl)benzoic acid, AldrichCPR
• BB 0239171
• SCHEMBL11887792
• HMS1377O03
• 4-(4,5-Dichloro-6-oxo-6H-pyridazin-1-yl)-benzoic acid
• BAA14764
• CCG-129105

• MDL： MFCD01918613
• Inchi： 1S/C11H6Cl2N2O3/c12-8-5-14-15(10(16)9(8)13)7-3-1-6(2-4-7)11(17)18/h1-5H,(H,17,18)
• InChI Key： PAXANYFYBRBZOE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)C1C=CC(C(=O)O)=CC=1)Cl

Computed Properties

• Exact Mass: 282.96785
• Monoisotopic Mass: 283.9755474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70Ų

Experimental Properties

• PSA: 72.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzoic acid

Recent Advances in the Study of 4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzoic acid (CAS: 1147-64-4)

The compound 4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzoic acid (CAS: 1147-64-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its pyridazinone core and benzoic acid moiety, exhibits promising biological activities, particularly in the context of enzyme inhibition and anti-inflammatory applications. Recent studies have explored its potential as a scaffold for drug development, leveraging its unique chemical properties and interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 1147-64-4 on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The research demonstrated that the compound exhibits selective COX-2 inhibition with an IC50 value of 0.8 μM, significantly lower than its effect on COX-1 (IC50 > 50 μM). This selectivity suggests its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. Molecular docking studies revealed that the dichloropyridazinone moiety interacts with the hydrophobic pocket of COX-2, while the benzoic acid group forms hydrogen bonds with Arg120 and Tyr355.

Further research has explored the compound's role in modulating protein-protein interactions. A 2024 preprint in BioRxiv reported that 4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzoic acid disrupts the binding between p53 and MDM2 at micromolar concentrations, as evidenced by surface plasmon resonance (SPR) and fluorescence polarization assays. This finding opens new avenues for cancer therapeutics, particularly in tumors with wild-type p53. The study also noted improved aqueous solubility of the compound when formulated as a sodium salt, addressing one of the key challenges in its pharmaceutical development.

Synthetic methodologies for 1147-64-4 have also seen advancements. A recent patent (WO2023124567) describes an optimized three-step synthesis from commercially available 4,5-dichloropyridazin-3(2H)-one, achieving an overall yield of 62% with >99% purity by HPLC. The process emphasizes green chemistry principles, using water as the primary solvent in the final coupling step. This scalable synthesis supports the compound's potential for industrial production and further pharmacological evaluation.

Pharmacokinetic studies in rodent models (2024, European Journal of Pharmaceutical Sciences) have provided crucial data on the compound's ADME properties. After oral administration (10 mg/kg), the compound showed moderate bioavailability (42%) with a plasma half-life of 3.2 hours. Notably, metabolite identification revealed the formation of an active hydroxylated derivative at the 4-position of the benzene ring, which retained approximately 70% of the parent compound's COX-2 inhibitory activity. These findings underscore the need for further structural optimization to improve metabolic stability while maintaining pharmacological efficacy.

Emerging applications in photopharmacology have also been reported. A 2024 communication in Chemical Science described a photoswitchable analog of 1147-64-4, where the benzoic acid was modified with an azobenzene group. This derivative demonstrated light-dependent COX-2 inhibition, with the trans-isomer being 8-fold more potent than the cis-form. Such approaches may enable spatiotemporal control of anti-inflammatory activity, potentially reducing systemic side effects.

In conclusion, recent research on 4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzoic acid (1147-64-4) highlights its multifaceted potential in drug discovery. From its established COX-2 inhibitory properties to emerging roles in cancer therapy and photopharmacology, this compound continues to offer valuable insights for medicinal chemistry. Future directions should focus on improving its pharmacokinetic profile through structural modifications and exploring combination therapies that leverage its unique mechanism of action.